Futokadsurin A
Overview
Description
Futokadsurin A is a lignan that is tetrahydrofuran substituted by methyl groups at positions 3 and 4 (relatively trans configuration), a 3,4-dimethoxyphenyl moiety at position 5 (relatively trans to the methyl group at position 4) and a 4-hydroxy-3-methoxyphenyl group at position 2 (relatively cis to the methyl group at position 3). Isolated from the aerial parts of Piper futokadsura, it exhibits inhibitory activity against production of nitric oxide (NO). It has a role as a metabolite and an EC 1.14.13.39 (nitric oxide synthase) inhibitor. It is a lignan, a member of methoxybenzenes, a member of oxolanes and a member of phenols.
Scientific Research Applications
Inhibition of Nitric Oxide Production
Futokadsurin A, along with other compounds, has been identified in the aerial part of Piper futokadsura. These compounds, including futokadsurin A, exhibit the ability to inhibit nitric oxide production in murine macrophage-like cells. This biological activity suggests potential therapeutic applications in conditions where nitric oxide modulation is beneficial (Konishi, Konoshima, Daikonya, & Kitanaka, 2005).
properties
Product Name |
Futokadsurin A |
|---|---|
Molecular Formula |
C21H26O5 |
Molecular Weight |
358.4 g/mol |
IUPAC Name |
4-[(2R,3S,4S,5S)-5-(3,4-dimethoxyphenyl)-3,4-dimethyloxolan-2-yl]-2-methoxyphenol |
InChI |
InChI=1S/C21H26O5/c1-12-13(2)21(15-7-9-17(23-3)19(11-15)25-5)26-20(12)14-6-8-16(22)18(10-14)24-4/h6-13,20-22H,1-5H3/t12-,13-,20+,21-/m0/s1 |
InChI Key |
YPQNDHHCUQGPFN-IRTBSJMASA-N |
Isomeric SMILES |
C[C@H]1[C@@H]([C@H](O[C@H]1C2=CC(=C(C=C2)O)OC)C3=CC(=C(C=C3)OC)OC)C |
Canonical SMILES |
CC1C(C(OC1C2=CC(=C(C=C2)O)OC)C3=CC(=C(C=C3)OC)OC)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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